![molecular formula C9H7Br2N B3237394 5-Bromo-3-(bromomethyl)-1H-indole CAS No. 1388718-48-6](/img/structure/B3237394.png)
5-Bromo-3-(bromomethyl)-1H-indole
Overview
Description
5-Bromo-3-(bromomethyl)-1H-indole is a chemical compound that belongs to the class of indole derivatives. It is a synthetic molecule that has gained significant attention in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 5-Bromo-3-(bromomethyl)-1H-indole is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by interacting with specific molecular targets in cells. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
5-Bromo-3-(bromomethyl)-1H-indole has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that the compound can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to possess antibacterial and antifungal activity. In addition, the compound has been investigated for its potential as a fluorescent probe for imaging biological systems.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-Bromo-3-(bromomethyl)-1H-indole in lab experiments is its high yield and purity. The compound is easy to synthesize and can be obtained in large quantities. However, one of the limitations of using the compound is its potential toxicity. As with any chemical compound, proper safety precautions should be taken when handling 5-Bromo-3-(bromomethyl)-1H-indole.
Future Directions
There are several future directions for research on 5-Bromo-3-(bromomethyl)-1H-indole. One area of interest is the development of new synthetic methods for the compound. Another area of research is the investigation of the compound's potential as a therapeutic agent for various diseases, including cancer and infectious diseases. Additionally, the compound's potential as a fluorescent probe for biological imaging could be further explored.
Scientific Research Applications
5-Bromo-3-(bromomethyl)-1H-indole has been extensively studied in scientific research due to its potential as a pharmacological agent. It has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory properties. The compound has also been investigated for its potential as a fluorescent probe for biological imaging.
properties
IUPAC Name |
5-bromo-3-(bromomethyl)-1H-indole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7Br2N/c10-4-6-5-12-9-2-1-7(11)3-8(6)9/h1-3,5,12H,4H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRIHRNIQRRRADK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C(=CN2)CBr | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7Br2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-(bromomethyl)-1H-indole |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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